Chloropretadalafil
Chloropretadalafil
Brand Name:
Vulcanchem
CAS No.:
171489-59-1
VCID:
VC20776645
InChI:
InChI=1S/C22H19ClN2O5/c1-28-22(27)16-9-14-13-4-2-3-5-15(13)24-20(14)21(25(16)19(26)10-23)12-6-7-17-18(8-12)30-11-29-17/h2-8,16,21,24H,9-11H2,1H3
SMILES:
COC(=O)C1CC2=C(C(N1C(=O)CCl)C3=CC4=C(C=C3)OCO4)NC5=CC=CC=C25
Molecular Formula:
C22H19ClN2O5
Molecular Weight:
426.8 g/mol
Chloropretadalafil
CAS No.: 171489-59-1
Cat. No.: VC20776645
Molecular Formula: C22H19ClN2O5
Molecular Weight: 426.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 171489-59-1 |
|---|---|
| Molecular Formula | C22H19ClN2O5 |
| Molecular Weight | 426.8 g/mol |
| IUPAC Name | methyl 1-(1,3-benzodioxol-5-yl)-2-(2-chloroacetyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylate |
| Standard InChI | InChI=1S/C22H19ClN2O5/c1-28-22(27)16-9-14-13-4-2-3-5-15(13)24-20(14)21(25(16)19(26)10-23)12-6-7-17-18(8-12)30-11-29-17/h2-8,16,21,24H,9-11H2,1H3 |
| Standard InChI Key | JUKHNCNDFOAFLT-UHFFFAOYSA-N |
| Isomeric SMILES | COC(=O)[C@H]1CC2=C([C@H](N1C(=O)CCl)C3=CC4=C(C=C3)OCO4)NC5=CC=CC=C25 |
| SMILES | COC(=O)C1CC2=C(C(N1C(=O)CCl)C3=CC4=C(C=C3)OCO4)NC5=CC=CC=C25 |
| Canonical SMILES | COC(=O)C1CC2=C(C(N1C(=O)CCl)C3=CC4=C(C=C3)OCO4)NC5=CC=CC=C25 |
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